Cas no 208346-80-9 (Ethyl 4-(rhamnosyloxy)benzylcarbamate)

Ethyl 4-(rhamnosyloxy)benzylcarbamate structure
208346-80-9 structure
Product Name:Ethyl 4-(rhamnosyloxy)benzylcarbamate
CAS No:208346-80-9
MF:C16H23NO7
MW:341.356325387955
CID:3026235
PubChem ID:131751337
Update Time:2024-11-04

Ethyl 4-(rhamnosyloxy)benzylcarbamate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-(rhamnosyloxy)benzylcarbamate
    • [4-(alpha-L-Rhamnopyranosyloxy)benzyl]carbamic acid ethyl ester
    • Ethyl N-[[4-[(6-deoxy-alpha-L-mannopyranosyl)oxy]phenyl]methyl]carbamate
    • ethyl N-[[4-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyphenyl]methyl]carbamate
    • DTXSID801158480
    • 208346-80-9
    • Carbamic acid, N-[[4-[(6-deoxy-alpha-L-mannopyranosyl)oxy]phenyl]methyl]-, ethyl ester
    • AKOS040762844
    • ethyl N-[[4-[(2S, 3R, 4R, 5R, 6S)-3, 4, 5-trihydroxy-6-methyloxan-2-yl]oxyphenyl]methyl]carbamate
    • Ethyl N-[[4-[(6-deoxy-I+/--L-mannopyranosyl)oxy]phenyl]methyl]carbamate
    • Inchi: 1S/C16H23NO7/c1-3-22-16(21)17-8-10-4-6-11(7-5-10)24-15-14(20)13(19)12(18)9(2)23-15/h4-7,9,12-15,18-20H,3,8H2,1-2H3,(H,17,21)/t9-,12-,13+,14+,15-/m0/s1
    • InChI Key: UNNZZQOFLFJJJZ-NBUQLFNLSA-N
    • SMILES: O1[C@H]([C@@H]([C@@H]([C@H]([C@@H]1C)O)O)O)OC1C=CC(CNC(=O)OCC)=CC=1

Computed Properties

  • Exact Mass: 341.14745207g/mol
  • Monoisotopic Mass: 341.14745207g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 118
  • XLogP3: 0.1

Experimental Properties

  • Color/Form: Oil

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